N-(2-bromobenzyl)-5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine

• IUPAC Name: N-[(2-bromophenyl)methyl]-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
• InChI: InChI=1S/C17H12BrN5OS/c18-13-5-2-1-4-11(13)8-20-15-12(9-19-10-21-15)17-22-16(23-24-17)14-6-3-7-25-14/h1-7,9-10H,8H2,(H,19,20,21)
• InChI Key: VCORMKYDKSEJFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=NC=NC=C2C3=NC(=NO3)C4=CC=CS4)Br
• Molecular Formula: C17H12BrN5OS
• Molecular Weight: 414.3 g/mol

Description

N-(2-bromobenzyl)-5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine, also known as BBTP, is a chemical compound that has been extensively researched for its therapeutic potential. BBTP is a pyrimidine-based compound that contains bromobenzyl and thiophene moieties. This compound has shown promising results in scientific research for its potential use in the treatment of various diseases.

Scientific Research Applications

Antimicrobial Activities

The research on related compounds to N-(2-bromobenzyl)-5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine showcases significant antimicrobial properties. A study focused on the synthesis, characterization, and evaluation of antimicrobial activities of novel 3-(4-bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol derivatives, which are structurally similar, demonstrated promising results against various strains of bacteria and fungi. This suggests the potential of N-(2-bromobenzyl)-5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine in antimicrobial applications (Kaneria et al., 2016).

Antifungal Effects

Another relevant study investigated the antifungal effect of 4-Chloro-6-Methoxy-N, N-Dimethylpyrimidin-2-Amine derivatives containing a heterocyclic compound, demonstrating significant activity against types of fungi like Aspergillus terreus and Aspergillus niger. This underlines the potential for N-(2-bromobenzyl)-5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine to be developed into useful antifungal agents (Jafar et al., 2017).

Insecticidal and Antibacterial Potential

Research on pyrimidine linked pyrazole heterocyclics, which shares structural similarities with N-(2-bromobenzyl)-5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine, has shown both insecticidal and antibacterial potential. The study indicates these compounds' effectiveness against Pseudococcidae insects and selected microorganisms, hinting at a broad range of applications in agricultural and healthcare sectors (Deohate & Palaspagar, 2020).